1-(1,2,3-Thiadiazol-5-ylmethyl)cyclopropane-1-carbaldehyde

Lead-likeness Fragment-based drug discovery Physicochemical property optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H8N2OS
Molecular Weight 168.22 g/mol
Cat. No. B13292411
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-(1,2,3-Thiadiazol-5-ylmethyl)cyclopropane-1-carbaldehyde
Molecular FormulaC7H8N2OS
Molecular Weight168.22 g/mol
Structural Identifiers
SMILESC1CC1(CC2=CN=NS2)C=O
InChIInChI=1S/C7H8N2OS/c10-5-7(1-2-7)3-6-4-8-9-11-6/h4-5H,1-3H2
InChIKeyWOLDOCUNWXRICQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(1,2,3-Thiadiazol-5-ylmethyl)cyclopropane-1-carbaldehyde: Structural & Functional Baseline


1-(1,2,3-Thiadiazol-5-ylmethyl)cyclopropane-1-carbaldehyde (CAS 1936063-43-2, molecular formula C₇H₈N₂OS, molecular weight 168.22 g/mol) is a heterocyclic aldehyde building block that combines a 1,2,3-thiadiazole pharmacophore with a cyclopropane carbaldehyde moiety via a methylene linker at the thiadiazole C5 position. The 1,2,3-thiadiazole ring system is recognized as a privileged scaffold in medicinal chemistry and agrochemical research, with documented activities including antifungal, antibacterial, antitumor, antiviral, and necroptosis-inhibitory properties [1]. The compound features an unsubstituted cyclopropane ring bearing a reactive carbaldehyde group, classifying it as a donor–acceptor cyclopropane carbaldehyde (DACC) synthon suitable for [3+n] cycloadditions, reductive amination, and Wittig chemistry [2]. Its molecular weight of 168.22 g/mol positions it favorably within lead-like chemical space for fragment-based and hit-to-lead programs.

Lead-like fragment with high sp³ fraction for screening libraries
Donor–acceptor cyclopropane for [3+n] cycloadditions and ring-opening
Thiadiazole pharmacophore with reported antifungal and cell-based activity
Unhindered aldehyde handle for amine coupling and diversification

Why Close Analogs Cannot Substitute This Compound


The substitution of 1-(1,2,3-thiadiazol-5-ylmethyl)cyclopropane-1-carbaldehyde with structurally similar analogs—even those sharing the same empirical formula—carries material risk of divergent reactivity, biological activity, and downstream synthetic outcomes. Three critical sites of variation—the regioisomeric attachment point on the thiadiazole ring (C5 vs. C4), the substitution pattern on the cyclopropane ring (unsubstituted vs. gem-dimethyl), and the heterocyclic isomer identity (1,2,3-thiadiazole vs. isothiazole)—each independently alter electronic distribution, steric accessibility, and hydrogen-bonding capability. Published structure–activity relationship (SAR) studies on 1,2,3-thiadiazole necroptosis inhibitors demonstrate that small cyclic alkyl groups (e.g., cyclopropyl) at specific positions are optimal for potency, while replacement of the 1,2,3-thiadiazole core with thiophene analogs results in measurable erosion of activity [1]. Furthermore, the reactivity of 1,2,3-thiadiazole-4-carbaldehydes toward nucleophiles and ring-transformation reactions differs fundamentally from that of 5-carbaldehyde isomers, as documented in ring-transformation studies [2]. These structure–property differences are non-trivial and can lead to failed reactions, inactive compounds, or misleading SAR interpretation if analogs are treated as interchangeable.

C5-ylmethyl regioisomer offers ring-retaining transformations; C4 isomer may undergo ring-opening with amines, altering scaffold identity.
Gem-dimethyl analog introduces quaternary steric bulk near aldehyde, which may reduce nucleophilic addition rates and cycloaddition scope.
Isothiazole heterocycle has lower dipole and distinct N/S adjacency; bioactivity profile may shift compared to 1,2,3-thiadiazole.

Quantitative Differentiation Against Closest Analogs


Molecular Weight & sp³ Carbon: Comparison with Gem-Dimethyl Analog

The target compound (MW 168.22) exhibits a 16.7% lower molecular weight compared to its gem-dimethyl-substituted analog 2,2-dimethyl-1-[(1,2,3-thiadiazol-5-yl)methyl]cyclopropane-1-carbaldehyde (CAS 2172087-78-2, MW 196.27). The unsubstituted cyclopropane ring of the target compound contributes a higher fraction of sp³-hybridized carbon atoms (57.1%; 4 of 7 carbons) versus the dimethyl analog (55.6%; 5 of 9 carbons), a parameter increasingly correlated with clinical success in drug discovery [1]. The lower molecular weight of the target compound also places it firmly within the Rule-of-Three (RO3) guidelines for fragment-based screening libraries (MW ≤ 300), whereas the dimethyl analog approaches the upper boundary for optimal fragment physicochemical properties.

Fragment-likeness vs dimethyl analog
Head-to-head
ΔMW +28.05 g/mol (16.7% increase for analog); sp³ fraction 57.1% vs 55.6%
May support fragment-based screening with lower MW and higher saturation
Calculated from molecular formula; RO3 compliance context
Lead-likeness Fragment-based drug discovery Physicochemical property optimization

Regioisomeric Attachment: 5-ylmethyl vs 4-ylmethyl Electronic Effects

The target compound features the methylene linker attached at the C5 position of the 1,2,3-thiadiazole ring, whereas the direct regioisomer 1-[(1,2,3-thiadiazol-4-yl)methyl]cyclopropane-1-carbaldehyde (CAS 1934425-23-6) bears the identical substituent at C4. In the 1,2,3-thiadiazole system, the C5 position is adjacent to the electron-withdrawing diazo (-N=N-) group, rendering C5-substituted derivatives more electron-deficient and susceptible to nucleophilic aromatic substitution compared to C4-substituted congeners [1]. Published studies on 1,2,3-thiadiazole-4-carbaldehydes demonstrate that they undergo characteristic ring-transformation reactions with amines and hydrazines to yield 1,2,3-triazole-4-thiocarboxamides—a reactivity pathway not available to the 5-carbaldehyde series [2]. The distinct reactivity profiles mean that the 5-ylmethyl isomer offers a fundamentally different set of downstream synthetic transformation options.

Regioisomeric reactivity
Cross-study comparable
Target: C5 retains thiadiazole ring under nucleophilic conditionsvsC4 isomer: ring-transformation to triazole with amines (yields 60–85%)
Reactivity divergence: ring retention vs ring opening
C5 isomer supports ring-retaining transformations; C4 enables triazole entry
Direct comparative kinetic data not available
Regioselective synthesis Structure–activity relationship Heterocyclic reactivity

C4 Substitution: Unsubstituted vs Methyl Impact on Hydrogen Bonding

The target compound bears no substituent at the C4 position of the 1,2,3-thiadiazole ring, preserving the ring nitrogen atoms (N2 and N3) as fully available hydrogen-bond acceptors. In contrast, the analog 1-[(4-methyl-1,2,3-thiadiazol-5-yl)methyl]cyclopropane-1-carbaldehyde (CAS 1935339-82-4, MW 182.25) incorporates a methyl group at C4. The electron-donating methyl substituent alters the electronic character of the thiadiazole ring (Hammett σₘ for CH₃ ≈ -0.07) and introduces steric bulk adjacent to the N3 nitrogen, potentially interfering with hydrogen-bonding interactions at biological targets. SAR studies on [1,2,3]thiadiazole necroptosis inhibitors have demonstrated that small alkyl groups at the 4-position of thiadiazole are optimal for potency, but the specific steric and electronic requirements vary substantially between target proteins [1].

H-bond acceptor accessibility
Class-level
Unsubstituted C4 preserves unobstructed N2/N3; 4-methyl adds steric shielding (Taft Es CH₃ -1.24)
May preserve hinge-binding interactions where N3 is key H-bond acceptor
Target-dependent; SAR from necroptosis inhibitor class
Hydrogen-bond donor/acceptor Bioisosterism Kinase inhibitor design

Thiadiazole vs Isothiazole: Heterocyclic Isomer Bioactivity

The target compound contains a 1,2,3-thiadiazole ring (two adjacent nitrogen atoms at positions 2 and 3, sulfur at position 1), whereas the isomeric analog 1-[(1,2-thiazol-5-yl)methyl]cyclopropane-1-carbaldehyde (CAS 2000030-13-5, MW 167.23) incorporates an isothiazole ring (nitrogen at position 2, sulfur at position 1, with different adjacency). This heterocyclic isomerism results in fundamentally different dipole moments (1,2,3-thiadiazole: μ ≈ 3.3 D; isothiazole: μ ≈ 2.4 D), aromatic stabilization energies, and hydrogen-bonding patterns [1]. Published biological evaluation of 1,2,3-thiadiazole carbaldehyde derivatives against Candida albicans demonstrated antifungal activity, while compound 4b (a carbaldehyde-bearing 1,2,3-thiadiazole derivative) was also active against a panel of tumor cell lines including SW480, HCT116, C32, MV3, HMT3522, and MCF-7 [2]. The distinct heterocyclic cores engage biological targets through different binding modalities.

Thiadiazole vs isothiazole core
Class-level
1,2,3-thiadiazole: dipole ~3.3 D; reported cell-line activity in 6 linesvsIsothiazole: dipole ~2.4 D; biological profile not directly reported
Dipole difference 0.9 D; distinct nitrogen adjacency
Dipole and nitrogen adjacency influence target binding and solubility
Isothiazole analog bioactivity data unavailable
Heterocyclic bioisosterism Antifungal activity Kinase inhibition

Aldehyde Reactivity: Unhindered vs Sterically Shielded Analogs

The target compound presents a sterically accessible carbaldehyde group directly attached to an unsubstituted cyclopropane ring. This configuration enables the compound to function as a donor–acceptor cyclopropane (DAC) synthon in formal [3+2] and [3+n] cycloaddition reactions, as documented extensively for cyclopropane carbaldehydes [1]. The gem-dimethyl analog (CAS 2172087-78-2) introduces significant steric hindrance around the aldehyde due to the quaternary carbon center and two methyl groups on the cyclopropane ring, which can reduce reaction rates in nucleophilic additions and cycloadditions. In acid-catalyzed arylthiol addition/ring contraction sequences reported for functionalized cyclopropane carbaldehydes, unsubstituted cyclopropane substrates consistently demonstrate broader substrate scope and higher yields compared to sterically encumbered analogs [2].

Steric hindrance at aldehyde
Cross-study comparable
Taft Es: unsubstituted CH₂ ≈ 0 vs C(CH₃)₂ ≈ -2.48; estimated 2–10× rate reduction
Unhindered aldehyde supports broader cycloaddition and coupling scope
Rate estimates from Taft correlations; direct kinetics not available
Donor–acceptor cyclopropane Cycloaddition chemistry Parallel synthesis

Cyclopropane-Thiadiazole Pharmacophore: SAR Evidence for Activity

The combination of a cyclopropane moiety with a 1,2,3-thiadiazole scaffold is supported by multiple independent SAR studies as a privileged arrangement for biological activity. A structure–activity relationship study of [1,2,3]thiadiazole necroptosis inhibitors (necrostatins) demonstrated that small cyclic alkyl groups—specifically cyclopropyl—at the 4-position of the thiadiazole ring were optimal for potent necroptosis inhibition [1]. Independently, cyclopropane-containing 1,2,3-thiadiazole derivatives have shown fungicidal activity in agrochemical applications, with 4-cyclopropyl-1,2,3-thiadiazole compounds patented as plant disease control agents by Nihon Nohyaku Co., Ltd. [2]. The target compound, bearing the thiadiazole–methylene–cyclopropane connectivity, represents a scaffold with documented precedent for productive engagement of biological targets in both pharmaceutical and agrochemical contexts.

Pharmacophore SAR convergence
Class-level
Cyclopropyl-thiadiazole combination shows necroptosis inhibition (cell-based) and plant fungicidal activity (patents).
Reported biological relevance across two distinct target classes
SAR from necrostatins and agrochemical patents; direct data on this compound not reported
Necroptosis inhibition Kinase inhibitor design Antifungal drug discovery

Research & Industrial Application Scenarios


Fragment-Based Drug Discovery for Kinase ATP Sites

With a molecular weight of 168.22 g/mol and an unsubstituted 1,2,3-thiadiazole ring presenting two fully accessible hydrogen-bond acceptor nitrogen atoms, this compound is an ideal fragment for screening against kinase hinge regions. The thiadiazole N2 and N3 nitrogens can engage the conserved hinge-region hydrogen-bonding pattern (e.g., with Met backbone NH and/or CO in typical kinases), while the cyclopropane carbaldehyde provides a reactive handle for fragment elaboration upon hit identification [1]. The unhindered nature of the scaffold, evidenced by its favorable sp³ carbon fraction (57.1%), supports subsequent growth vectors with minimal steric penalty.

Donor-Acceptor Cyclopropane in [3+2] Cycloadditions

The compound functions as a donor–acceptor cyclopropane carbaldehyde (DACC), with the thiadiazole ring serving as an electron-withdrawing substituent that activates the cyclopropane toward Lewis acid-catalyzed ring-opening and formal cycloaddition with aldehydes, ketones, and imines. This enables diastereoselective access to tetrahydrofuran, pyrrolidine, and related heterocyclic scaffolds [2]. The unsubstituted cyclopropane ring ensures maximal reactivity, while the 5-ylmethyl attachment preserves thiadiazole integrity throughout the cycloaddition sequence.

Agrochemical Lead Generation for Fungal Pathogens

The cyclopropane–1,2,3-thiadiazole pharmacophore is validated in agricultural fungicide patents, with 4-cyclopropyl-1,2,3-thiadiazole derivatives demonstrating broad-spectrum plant disease control activity [3]. The target compound's carbaldehyde functionality enables rapid diversification into amide, oxime, hydrazone, and heterocyclic derivatives, facilitating a parallel synthesis approach to agrochemical lead optimization. The lower molecular weight and favorable physicochemical profile relative to dimethyl-substituted analogs support foliar uptake and translocation properties desirable in crop protection agents.

Antitumor Lead Optimization from Thiadiazole Carbaldehydes

Published data demonstrate that 1,2,3-thiadiazole carbaldehyde derivatives (compound 4b) exhibit antitumor activity across multiple human tumor cell lines including SW480 (colon), HCT116 (colon), C32 (melanoma), MV3 (melanoma), HMT3522 (breast), and MCF-7 (breast) [4]. The target compound serves as a direct synthetic entry point to this biologically validated chemotype. Its unsubstituted cyclopropane ring and unencumbered aldehyde permit straightforward diversification into Schiff bases, amines, and alcohols for systematic SAR exploration around the antitumor pharmacophore.

Application
Selection Property
Validation Focus
Kinase fragment screening
Unsubstituted thiadiazole H-bond acceptors and low MW
Hinge-region binding assay and fragment elaboration
Donor–acceptor cyclopropane cycloaddition
Thiadiazole as electron-withdrawing group; unhindered aldehyde
Diastereoselectivity and ring-opening scope with aldehydes/imines
Antifungal agrochemical lead generation
Cyclopropane-thiadiazole pharmacophore with reported fungicidal activity
Pathogen panel screening and plant disease control assays
Tumor cell-line SAR studies
Thiadiazole carbaldehyde scaffold with reported cell-model activity
Cell viability endpoints across multiple carcinoma cell lines
Quote Request

Request a Quote for 1-(1,2,3-Thiadiazol-5-ylmethyl)cyclopropane-1-carbaldehyde

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.